N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]acetamide
• InChI: InChI=1S/C14H13N5O3/c1-8-6-13(21)17-14(15-8)19-12(16-9(2)20)7-10(18-19)11-4-3-5-22-11/h3-7H,1-2H3,(H,16,20)(H,15,17,21)
• InChI Key: OMKSMHZHACCJJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C14H13N5O3 and its molecular weight is 299.29. The purity is usually 95%.
BenchChem offers high-quality N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Research on the synthesis of compounds with furan and pyrazole moieties indicates a broad interest in creating novel heterocyclic compounds with potential biological activities. For instance, the synthesis of complex molecules incorporating furan and pyrazole groups often involves advanced techniques like microwave-assisted synthesis, demonstrating the compound's relevance in exploring new synthetic pathways and chemical properties (Deohate & Palaspagar, 2020).

Biological Activity

• Compounds featuring furan and pyrazole structures have been examined for various biological activities, including antimicrobial, antinociceptive, anti-inflammatory, and antitumor effects. This highlights the potential of N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide and similar compounds in pharmacological research and drug development (Selvam, Karthik, Palanirajan, & Ali, 2012; Al-Sanea, Parambi, Shaker, Elsherif, Elshemy, Bakr, Al-Warhi, Gamal, & Abdelgawad, 2020).

Antimicrobial and Antitumor Applications

• The search for new antimicrobial and antitumor agents has led to the investigation of pyrazole derivatives. These studies suggest the utility of compounds with similar structural motifs in developing therapies against various pathogens and cancer cell lines, underscoring the importance of such compounds in medicinal chemistry (Bondock, Rabie, Etman, & Fadda, 2008).

Material Science and Chemistry

• Beyond biological applications, the synthesis of compounds with furan and pyrazole components can contribute to material science, offering insights into new materials with potential applications in various industries. This includes the development of insensitive energetic materials, highlighting the compound's relevance beyond purely biological contexts (Yu, Cheng, Ju, Lu, Lin, & Yang, 2017).